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Compound of Interest

Compound Name: Ethyl 6-chloro-2-oxohexanoate

Cat. No.: B1313839 Get Quote

Essential Safety and Handling Guide for Ethyl 6-
chloro-2-oxohexanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling Ethyl 6-chloro-2-oxohexanoate (CAS No. 62123-62-0) in a

laboratory setting. Adherence to these guidelines is crucial for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 6-chloro-2-oxohexanoate is a chemical that requires careful handling due to its

potential health hazards. The primary routes of exposure are inhalation, skin contact, and eye

contact.

Globally Harmonized System (GHS) Classification:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The following table summarizes the required PPE for handling this compound.

Protection Type Required PPE
Specifications and
Guidelines

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical splash goggles

that meet ANSI Z87.1

standards. A full-face shield

should be worn over goggles

when there is a significant risk

of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use. Change

gloves frequently, especially

after direct contact with the

chemical.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn at all times and

kept fully buttoned.

Respiratory Protection Fume Hood or Respirator

All handling of Ethyl 6-chloro-

2-oxohexanoate should be

conducted in a properly

functioning chemical fume

hood. If a fume hood is not

available, a NIOSH-approved

respirator with an organic

vapor cartridge is required.
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Adherence to a strict operational protocol is vital to minimize exposure and prevent accidents.

Experimental Workflow:

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Transfer Chemical in Fume Hood

Begin Experiment

Perform Experimental Procedure

Monitor Reaction for Abnormalities

Decontaminate Glassware and Surfaces

Experiment Complete

Dispose of Waste in Designated Containers

Remove PPE in Correct Order
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Safe handling workflow for Ethyl 6-chloro-2-oxohexanoate.

Step-by-Step Handling Procedure:

Preparation:

Ensure an eyewash station and safety shower are readily accessible.

Don all required personal protective equipment as outlined in the table above.

Verify that the chemical fume hood is operational and has adequate airflow.

Assemble all necessary glassware and equipment within the fume hood.

Handling:

Conduct all transfers and manipulations of Ethyl 6-chloro-2-oxohexanoate within the

chemical fume hood to minimize inhalation exposure.

Use caution when handling to avoid skin and eye contact.

Keep containers tightly closed when not in use.

Avoid the generation of aerosols or mists.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

The container should be clearly labeled with the chemical name and associated hazards.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[2]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[2]

Spill Management:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if it can be done safely.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such

as vermiculite, sand, or earth.

Collect: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by washing

with soap and water.
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Disposal Plan
Proper disposal of Ethyl 6-chloro-2-oxohexanoate and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

All waste materials, including unused chemical, contaminated absorbent materials, and

disposable PPE (gloves, etc.), must be collected in a designated and clearly labeled

hazardous waste container.

The waste container should be kept closed and stored in a designated hazardous waste

accumulation area.

Disposal Procedure:

Dispose of all chemical waste in accordance with local, state, and federal regulations.

Do not dispose of Ethyl 6-chloro-2-oxohexanoate down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on the disposal of this chemical waste. They will arrange for collection and proper

disposal by a licensed hazardous waste management company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1313839#personal-protective-equipment-for-
handling-ethyl-6-chloro-2-oxohexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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